13-methyl-6H-chromeno[4',3':4,5]pyrimido[1,2-a]benzimidazole-6,7(13H)-dione

• Molecular Formula: C18H11N3O3
• Molecular Weight: 317.3 g/mol
• IUPAC Name: 10-methyl-20-oxa-3,10,12-triazapentacyclo[11.8.0.03,11.04,9.014,19]henicosa-1(13),4,6,8,11,14,16,18-octaene-2,21-dione
• InChI: InChI=1S/C18H11N3O3/c1-20-11-7-3-4-8-12(11)21-16(22)14-15(19-18(20)21)10-6-2-5-9-13(10)24-17(14)23/h2-9H,1H3
• InChI Key: LAOJNRMIWDEHRV-UHFFFAOYSA-N
• SMILES: CN1C2=CC=CC=C2N3C1=NC4=C(C3=O)C(=O)OC5=CC=CC=C54

Description

13-methyl-6H-chromeno[4',3':4,5]pyrimido[1,2-a]benzimidazole-6,7(13H)-dione, also known as MC 540, is a fluorescent dye that has been widely used in scientific research applications. This compound has been synthesized using various methods and has been studied extensively due to its unique properties.

Mechanism of Action

The mechanism of action of 13-methyl-6H-chromeno[4',3':4,5]pyrimido[1,2-a]benzimidazole-6,7(13H)-dione 540 involves the binding of the dye to cellular membranes and lipids. The fluorescence of 13-methyl-6H-chromeno[4',3':4,5]pyrimido[1,2-a]benzimidazole-6,7(13H)-dione 540 is dependent on the polarity of the microenvironment surrounding the dye molecule. When 13-methyl-6H-chromeno[4',3':4,5]pyrimido[1,2-a]benzimidazole-6,7(13H)-dione 540 is bound to the cell membrane, the fluorescence intensity increases, allowing for imaging and quantification of the dye-labeled cells.
Biochemical and Physiological Effects:
13-methyl-6H-chromeno[4',3':4,5]pyrimido[1,2-a]benzimidazole-6,7(13H)-dione 540 has been shown to have minimal cytotoxicity and does not interfere with cellular functions. However, the binding of 13-methyl-6H-chromeno[4',3':4,5]pyrimido[1,2-a]benzimidazole-6,7(13H)-dione 540 to cellular membranes and lipids can alter the membrane fluidity and affect the function of membrane-associated proteins. Therefore, caution should be exercised when interpreting the results obtained using 13-methyl-6H-chromeno[4',3':4,5]pyrimido[1,2-a]benzimidazole-6,7(13H)-dione 540-labeled cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 13-methyl-6H-chromeno[4',3':4,5]pyrimido[1,2-a]benzimidazole-6,7(13H)-dione 540 is its high fluorescent intensity, which allows for the detection of labeled cells at low concentrations. 13-methyl-6H-chromeno[4',3':4,5]pyrimido[1,2-a]benzimidazole-6,7(13H)-dione 540 is also stable and can be stored for extended periods without degradation. However, the use of 13-methyl-6H-chromeno[4',3':4,5]pyrimido[1,2-a]benzimidazole-6,7(13H)-dione 540 requires specialized equipment for imaging and quantification, and the binding of 13-methyl-6H-chromeno[4',3':4,5]pyrimido[1,2-a]benzimidazole-6,7(13H)-dione 540 to cellular membranes and lipids can affect the function of membrane-associated proteins.

Future Directions

There are several future directions for the use of 13-methyl-6H-chromeno[4',3':4,5]pyrimido[1,2-a]benzimidazole-6,7(13H)-dione 540 in scientific research. One potential application is the use of 13-methyl-6H-chromeno[4',3':4,5]pyrimido[1,2-a]benzimidazole-6,7(13H)-dione 540 for drug screening and discovery. 13-methyl-6H-chromeno[4',3':4,5]pyrimido[1,2-a]benzimidazole-6,7(13H)-dione 540 has been used to study the kinetics of cellular uptake and efflux of drugs and can be used as a tool for identifying potential drug candidates. Another potential application is the use of 13-methyl-6H-chromeno[4',3':4,5]pyrimido[1,2-a]benzimidazole-6,7(13H)-dione 540 for studying the intracellular trafficking of proteins. 13-methyl-6H-chromeno[4',3':4,5]pyrimido[1,2-a]benzimidazole-6,7(13H)-dione 540 has been used to label proteins and can be used to study their localization and movement within cells. Additionally, the synthesis of 13-methyl-6H-chromeno[4',3':4,5]pyrimido[1,2-a]benzimidazole-6,7(13H)-dione 540 can be modified to improve the yield and purity of the compound, allowing for its wider use in scientific research.

Synthesis Methods

The synthesis of 13-methyl-6H-chromeno[4',3':4,5]pyrimido[1,2-a]benzimidazole-6,7(13H)-dione 540 involves the reaction of 3-amino-2-methylquinoline with 2,4-pentanedione in the presence of acetic acid. The resulting product is then reacted with 2,4,5-trichlorophenyl isocyanate to obtain 13-methyl-6H-chromeno[4',3':4,5]pyrimido[1,2-a]benzimidazole-6,7(13H)-dione 540. This synthesis method has been modified by various researchers to improve the yield and purity of 13-methyl-6H-chromeno[4',3':4,5]pyrimido[1,2-a]benzimidazole-6,7(13H)-dione 540.

Scientific Research Applications

13-methyl-6H-chromeno[4',3':4,5]pyrimido[1,2-a]benzimidazole-6,7(13H)-dione 540 has been used in various scientific research applications, including fluorescence microscopy, flow cytometry, and cell sorting. This compound has been used to label cells and tissues for imaging studies and has been used to study the intracellular trafficking of proteins. 13-methyl-6H-chromeno[4',3':4,5]pyrimido[1,2-a]benzimidazole-6,7(13H)-dione 540 has also been used to study the kinetics of cellular uptake and efflux of drugs and has been used as a tool for drug screening.